Discandium tritungsten dodecaoxide

• CAS No.: 13701-71-8
• Molecular Formula: O12Sc2W3-18
• Molecular Weight: 833.42
• IUPAC Name: oxygen(2-);scandium(3+);tungsten
• InChI: InChI=1S/12O.2Sc.3W/q12*-2;2*+3
• InChI Key: SXUGMDKVGRCIEQ-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Sc+3].[Sc+3].[W].[W].[W]
• Synonyms: discandium tritungsten dodecaoxide

Description

Discandium tritungsten dodecaoxide (Sc₂W₃O₁₂) is a hypothetical rare-earth transition metal oxide, structurally analogous to dicerium tritungsten dodecaoxide (Ce₂W₃O₁₂) . While direct data on Sc₂W₃O₁₂ is absent in the provided evidence, its properties can be inferred from cerium-based analogs and scandium coordination chemistry. The compound likely adopts a dodecaoxide structure with scandium (Sc³⁺) and tungsten (W⁶+) ions in a 2:3 ratio, forming a stable ternary oxide. Scandium’s smaller ionic radius (0.885 Å for Sc³⁺ vs. 1.01 Å for Ce³⁺) may influence lattice stability and electronic properties .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The primary analog for comparison is dicerium tritungsten dodecaoxide (Ce₂W₃O₁₂) , which has been extensively characterized:

Property	Ce₂W₃O₁₂ (Dicerium Tritungsten Dodecaoxide)	Sc₂W₃O₁₂ (Inferred for Discandium Tritungsten Dodecaoxide)
Chemical Formula	Ce₂O₁₂W₃	Sc₂O₁₂W₃
Molecular Weight	1023.74 g/mol	~833.44 g/mol*
Density	6.77 g/cm³	Likely lower (Sc³⁺ < Ce³⁺ in mass)
Crystal Structure	Tetragonal (yellow crystals)	Hypothetically similar, with possible distortion
Melting Point	>350°C	Expected to be comparable or higher
Solubility	Insoluble	Likely insoluble
Applications	Pigments, catalysis (inferred)	Potential use in catalysis or electronics

*Calculated based on Sc (44.96 g/mol), W (183.84 g/mol), and O (16.00 g/mol).

Key Differences :

• Molecular Weight : Sc₂W₃O₁₂’s lower molecular weight (~833 vs. 1023 g/mol) stems from scandium’s lighter atomic mass.
• Density : Reduced density in Sc₂W₃O₁₂ due to smaller ionic radius and mass of Sc³⁺.
• Electronic Properties : Scandium’s +3 oxidation state and lack of f-electrons (vs. Ce³⁺’s 4f¹) may alter conductivity and catalytic behavior .

Comparison with Other Tungsten-Containing Clusters

describes tritungsten clusters like W₃(μ₃-P)(μ-OCH₂-t-Bu)₃(OCH₂-t-Bu)₆ , which feature phosphido and alkoxide ligands . While structurally distinct from dodecaoxides, these clusters highlight tungsten’s versatility in forming stable polyoxometalate-like frameworks. Sc₂W₃O₁₂’s oxide lattice likely offers greater thermal stability compared to ligand-stabilized clusters.

Scandium Complexes in Catalysis

notes scandium’s role in nitrogen conversion via a discandium complex ([49], (N₂)³⁻-bridged) . This suggests Sc³⁺ centers can activate small molecules, implying Sc₂W₃O₁₂ might exhibit catalytic activity in redox or acid-base reactions, similar to Ce₂W₃O₁₂’s inferred applications.